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Compound of Interest

Compound Name: Bitertanol

Cat. No.: B1216083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive data and detailed protocols for the

development and evaluation of Bitertanol formulations for agricultural applications. Bitertanol
is a broad-spectrum conazole fungicide with systemic, protective, and curative properties,

primarily used to control a range of fungal diseases on fruits, cereals, and vegetables.[1]

Physicochemical and Toxicological Data
A thorough understanding of Bitertanol's properties is crucial for developing stable and

effective formulations.
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Property Value Reference

IUPAC Name

(1RS,2RS;1RS,2SR)-1-

(biphenyl-4-yloxy)-3,3-

dimethyl-1-(1H-1,2,4-triazol-1-

yl)butan-2-ol

CAS Number 55179-31-2 [1]

Molecular Formula C₂₀H₂₃N₃O₂ [1]

Molecular Weight 337.42 g/mol [1]

Physical State
White to grey colored

powder/solid
[1]

Melting Point 123-132 °C

Water Solubility
Isomer A: 2.7 mg/L (20 °C),

Isomer B: 1.1 mg/L (20 °C)

Solubility in Organic Solvents

(20 °C)

Dichloromethane: >200 g/L;

Isopropanol: 50-100 g/L;

Toluene: 100-200 g/L; n-

Hexane: 2-5 g/L

Vapor Pressure <1 x 10⁻⁵ mPa (20 °C)

Log P (octanol-water)
4.05 (Isomer A), 4.15 (Isomer

B)
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Parameter Value
Target
Organism/System

Reference

Mechanism of Action

Sterol Biosynthesis

Inhibitor (SBI),

specifically

demethylation inhibitor

(DMI) at C14 of

lanosterol or 24-

methylenedihydrolano

sterol.

Fungi

FRAC Group
3 (Demethylation

inhibitors - DMIs)

Acute Oral LD₅₀ (Rat) >5000 mg/kg Rat

Dermal LD₅₀ (Rat) >5000 mg/kg Rat

Inhalation LC₅₀ (Rat) >0.635 mg/L (4 h) Rat

MIC for Venturia

inaequalis

0.6 - 1.0 µg/mL

(sensitive isolates)
Apple Scab Fungus

MIC for Venturia

inaequalis

9.8 - 13 µg/mL

(resistant isolates)
Apple Scab Fungus

Signaling Pathway and Experimental Workflows
Mechanism of Action: Inhibition of Fungal Ergosterol
Biosynthesis
Bitertanol, like other DMI fungicides, targets the ergosterol biosynthesis pathway, which is

essential for the integrity of fungal cell membranes. It specifically inhibits the cytochrome P450

enzyme lanosterol 14α-demethylase (CYP51), which catalyzes a crucial step in the conversion

of lanosterol to ergosterol. This inhibition leads to a depletion of ergosterol and an

accumulation of toxic sterol precursors, ultimately disrupting membrane function and inhibiting

fungal growth.
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Figure 1. Inhibition of the fungal ergosterol biosynthesis pathway by Bitertanol.

General Workflow for Formulation Development and
Evaluation
The development of a robust Bitertanol formulation involves a systematic process of

preparation, physicochemical characterization, and biological efficacy testing.
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Formulation Preparation

Physicochemical Testing

Biological Evaluation

Analysis & Finalization

Define Formulation Type
(WP, EC, SC)

Select Inert Components
(Carriers, Solvents, Surfactants)

Optimize Component Ratios

Prepare Lab-Scale Batch

Appearance, pH, Suspensibility,
Emulsion Stability, Wet Sieve Test

Accelerated Storage Stability
(e.g., 54°C for 14 days)

In Vitro Efficacy
(EC₅₀ against target fungi)

Phytotoxicity Assay
(on host plants)

Greenhouse/Field Trials
(Disease control efficacy)

Analyze Data & Refine Formulation

Final Formulation Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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